Cas no 59887-89-7 (7-hydroxy-4H-chromen-4-one)

• Product Name: 7-hydroxy-4H-chromen-4-one
• CAS No: 59887-89-7
• MF: C₉H₆O₃
• MW: 162.142142772675
• MDL: MFCD00209371
• CID: 375862
• PubChem ID: 329760883
• Update Time: 2025-04-19

7-hydroxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,7-hydroxy-
• 7-hydroxy-4-benzopyrone
• 7-HYDROXY-4H-CHROMEN-4-ONE
• 7-hydroxychromen-4-one
• 7-hydroxy-4(4H)-benzopyranone
• 7-hydroxy-4-chromone
• 7-hydroxy-4H-4-chromenone
• 7-Hydroxybenzopyran-4-one
• 7-hydroxy-chromen-4-one
• 7-Hydroxychromone
• 7-oxidanylchromen-4-one
• AC1NTPZU
• AN-829
• EINECS 261-973-7
• HY-N6596
• MFCD00209371
• CCG-266292
• 7-Hydroxy-4H-1-benzopyran-4-one, 7-Hydroxybenzopyran-4-one
• WVJCRTSTRGRJJT-UHFFFAOYSA-N
• A832527
• AKOS022636327
• 7-Hydroxy-4-chromone, 97%
• PD078619
• AN-829/40236618
• AS-34963
• SCHEMBL546240
• NS00034264
• 7-Hydroxy-4H-1-benzopyran-4-one
• DTXSID40208604
• SY233998
• SB22724
• CS-0034320
• s5548
• F6170-0105
• 7-hydroxybenzopyran-4one
• CHEMBL58827
• CHEBI:192676
• 59887-89-7
• BDBM50077313
• FT-0732791
• DA-04534
• 7-hydroxy-4H-chromen-4-one

• MDL： MFCD00209371
• Inchi： 1S/C9H6O3/c10-6-1-2-7-8(11)3-4-12-9(7)5-6/h1-5,10H
• InChI Key： WVJCRTSTRGRJJT-UHFFFAOYSA-N
• SMILES： O1C=CC(C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 162.03168
• Monoisotopic Mass: 162.031694
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Density: 1.403±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 215-220 °C
• Boiling Point: 345.4°C at 760 mmHg
• Flash Point: 148.1°C
• Refractive Index: 1.64
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• PSA: 46.53

7-hydroxy-4H-chromen-4-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones
• Flavonoids